![molecular formula C21H19FN4O3 B2581583 2-(6-(4-fluorophenyl)-7-methyl-2-oxo-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)-N-(2-methoxyphenyl)acetamide CAS No. 1421510-10-2](/img/structure/B2581583.png)
2-(6-(4-fluorophenyl)-7-methyl-2-oxo-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)-N-(2-methoxyphenyl)acetamide
Description
Scientific Research Applications
Antiproliferative Agent for Cancer Therapy
This compound has been identified to possess broad-spectrum antiproliferative activities . It has been tested against a panel of 55 cell lines from nine different cancer types, showing promising results . The compound’s efficacy has been compared with Sorafenib, a standard drug, and in some cases, it has shown superior potency against certain cancer cell lines, such as renal and breast cancer cells .
Modulation of Premature Translation Termination
The compound’s crystalline forms have been studied for their use in the treatment, prevention, or management of diseases ameliorated by the modulation of premature translation termination or nonsense-mediated mRNA decay . This application is particularly relevant for genetic disorders associated with premature stop codons.
Neurodegenerative Disease Research
Derivatives of this compound have been explored for their role in the regulation of tropomyosin receptor kinases (TrkA/B/C), which are recognized as hallmarks of numerous neurodegenerative diseases, including Parkinson’s, Huntington’s, and Alzheimer’s disease . These kinases also play a role in tumorogenesis and metastatic potential in various cancers.
Neurotensin Receptor Type 2 Agonist
Research has identified a related compound as a selective nonpeptide neurotensin receptor type 2 compound . This receptor is involved in analgesia and antipsychotic activities, suggesting potential applications in pain management and psychiatric conditions.
Antimicrobial and Antiviral Applications
Indole derivatives, which share a similar structural motif with the compound , have shown a wide range of biological activities, including antiviral and antimicrobial properties . This suggests potential for the compound to be developed into treatments for infectious diseases.
Synthetic Routes for Drug Development
The imidazole ring, a core component of this compound, is a key feature in many drugs. It has been used to synthesize various derivatives that exhibit a broad range of biological activities, such as antibacterial, antitumor, antidiabetic, and anti-inflammatory effects . This versatility makes the compound a valuable synthon in drug development.
properties
IUPAC Name |
2-[6-(4-fluorophenyl)-7-methyl-2-oxo-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl]-N-(2-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O3/c1-12-19(13-7-9-14(22)10-8-13)25-26-16(21(28)24-20(12)26)11-18(27)23-15-5-3-4-6-17(15)29-2/h3-10,16H,11H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPVAYMMFKPWEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2NC(=O)C(N2N=C1C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-(4-fluorophenyl)-7-methyl-2-oxo-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)-N-(2-methoxyphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-[2,5-dimethyl-1-(1,2,4-triazol-4-yl)pyrrol-3-yl]prop-2-enoic acid](/img/structure/B2581505.png)
![2-{[(2,5-Diethoxyphenyl)amino]methyl}-6-ethoxyphenol](/img/structure/B2581506.png)
![3-Cyclopropyl-6-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridazine](/img/structure/B2581509.png)
![1-[(4-phenyl-1H-1,2,3-triazol-5-yl)carbonyl]indoline](/img/structure/B2581512.png)
![N-(benzo[d]thiazol-2-yl)-5-(4-methoxyphenyl)oxazole-2-carboxamide](/img/structure/B2581513.png)
![2-ethoxy-N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide](/img/structure/B2581519.png)
